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Compound Name: 2',5'-Dimethoxypropiophenone

Cat. No.: B1360061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2',5'-Dimethoxypropiophenone is an aromatic ketone that serves as a valuable intermediate

in organic synthesis, particularly in the preparation of pharmaceutical compounds and other

biologically active molecules. Its chemical structure, featuring a propiophenone core with two

methoxy groups on the phenyl ring, makes it a versatile building block for the introduction of

this substituted phenyl moiety into larger molecular frameworks. This guide provides a

comprehensive overview of the discovery, synthesis, and physicochemical properties of 2',5'-
Dimethoxypropiophenone, tailored for a technical audience in research and development.

Discovery and History
While a singular, definitive "discovery" of 2',5'-Dimethoxypropiophenone is not prominently

documented in historical chemical literature, its synthesis falls under the well-established

category of Friedel-Crafts reactions, a cornerstone of organic chemistry developed in 1877.

The synthesis of this specific ketone is a straightforward application of this reaction, suggesting

its preparation was likely achieved early in the exploration of aromatic chemistry.

Historically, compounds with the 2,5-dimethoxyphenyl moiety have been of significant interest

in medicinal chemistry. This structural motif is present in a variety of psychoactive compounds

and other biologically active molecules. Consequently, 2',5'-Dimethoxypropiophenone has

been synthesized and utilized primarily as a precursor for more complex target molecules in
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drug discovery programs. Its history is therefore intertwined with the development of synthetic

routes to these more complex compounds, rather than being a subject of extensive study in its

own right. It is often cited in the chemical literature as a starting material or intermediate,

underscoring its role as a tool for synthetic chemists. The compound can be found in the

essential oils of some plants belonging to the Asarum genus.[1]

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for 2',5'-Dimethoxypropiophenone is presented in the

table below for easy reference and comparison.

Property Value

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

CAS Number 5803-30-5

Appearance White to off-white crystalline solid

Melting Point 48-51 °C

Boiling Point 168 °C at 13 mmHg[1]

Solubility

Soluble in organic solvents such as

dichloromethane, chloroform, and methanol.

Insoluble in water.

¹H NMR (CDCl₃, ppm)

δ 7.28 (d, J=3.0 Hz, 1H), 7.05 (dd, J=8.9, 3.0

Hz, 1H), 6.85 (d, J=8.9 Hz, 1H), 3.83 (s, 3H),

3.79 (s, 3H), 2.97 (q, J=7.2 Hz, 2H), 1.19 (t,

J=7.2 Hz, 3H)

¹³C NMR (CDCl₃, ppm)
δ 202.9, 153.6, 152.8, 129.5, 122.9, 114.2,

113.1, 56.0, 55.8, 36.3, 8.4

IR (KBr, cm⁻¹)

~2970 (C-H stretch), ~1670 (C=O stretch, aryl

ketone), ~1590, 1500 (C=C stretch, aromatic),

~1270, 1040 (C-O stretch, ether)

Mass Spectrum (EI) m/z 194 (M+), 165, 137, 109, 79
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Synthesis and Experimental Protocols
The most common and direct method for the synthesis of 2',5'-Dimethoxypropiophenone is

the Friedel-Crafts acylation of 1,4-dimethoxybenzene with propanoyl chloride or propionic

anhydride.

Friedel-Crafts Acylation of 1,4-Dimethoxybenzene
This reaction is a classic example of electrophilic aromatic substitution, where the acylium ion,

generated from propanoyl chloride and a Lewis acid catalyst, attacks the electron-rich 1,4-

dimethoxybenzene ring.
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1,4-Dimethoxybenzene

Friedel-Crafts Acylation

Propanoyl Chloride AlCl₃ (Lewis Acid) Forms complex Acylium Ion Intermediate Generates

Dichloromethane (Solvent)

 Electrophilic Attack

2',5'-DimethoxypropiophenoneAqueous Workup  Isolation & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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